Cas no 16063-04-0 (4H-3,1-Benzoxazin-4-one, 2-(4-aminophenyl)-)

• Product name: 4H-3,1-Benzoxazin-4-one, 2-(4-aminophenyl)-
• CAS No: 16063-04-0
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1339906
• PubChem ID: 22239465

4H-3,1-Benzoxazin-4-one, 2-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzoxazin-4-one, 2-(4-aminophenyl)-
• 2-(4-aminophenyl)-4H-benzo[d][1,3]oxazin-4-one
• 2-(4-Aminophenyl)-4H-3,1-benzoxazin-4-one
• DTXSID101270386
• 16063-04-0
• SCHEMBL760355

• Inchi： InChI=1S/C14H10N2O2/c15-10-7-5-9(6-8-10)13-16-12-4-2-1-3-11(12)14(17)18-13/h1-8H,15H2
• InChI Key： OIWGSFMPPCCQIE-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)OC(=N2)C3=CC=C(C=C3)N

Computed Properties

• Exact Mass: 238.074227566g/mol
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.7Ų